A novel smectic liquid crystalline phase exhibited by W-shaped molecules
Journal of Materials Chemistry Pub Date: 2003-09-29 DOI: 10.1039/B304964G
Abstract
A novel smectic phase has been discovered in the W-shaped molecular system of N,N′-bis[2-hydroxy-5-(4′-n-tetradecylphenylazo)benzylidene]-4-nitro-1,3-phenylenediamine. On slowly cooling this material from the isotropic phase, fine filaments of a chiral nature appear. When they cover the whole surface, schlieren-like textures with two-brush defects are observed. In the texture, fine stripes formed by the filaments exist, which represent an orientational map. Each filament in a specific region has its own chiral character and forms chiral domains, as identified by uncrossed polarizers. According to

Recommended Literature
- [1] Stripping voltammetric detection of insulin at liquid–liquid microinterfaces in the presence of bovine albumin
- [2] Structure and magnetism of a verdazyl radical clathrate hydrate. Strong intermolecular magnetic interactions derived from π-stacking within ice-like channels†
- [3] Transferable force fields for adsorption of small gases in zeolites†
- [4] Voltammetric detection of vitamin B1 (thiamine) in neutral solution at a glassy carbon electrode via in situ pH modulation
- [5] Spherical triboelectric nanogenerator integrated with power management module for harvesting multidirectional water wave energy†
- [6] Triazatruxene based covalent organic framework and its quick-response fluorescence-on nature towards electron rich arenes†
- [7] Structural and spectroscopic studies of a rare non-oxido V(v) complex crystallized from aqueous solution†
- [8] Structural variation from 1D to 3D: effect of metal centers on the construction of metal–organic coordination polymers with N-(1H-tetrazol-5-yl)benzamide ligand†
- [9] Vividly colorful hybrid perovskite solar cells by doctor-blade coating with perovskite photonic nanostructures†
- [10] Stability and in vitro digestibility of emulsions containing lecithin and whey proteins
